3-Bromo-1,7,7-trimethyl-4-[(4-methyl-1-piperazinyl)carbonyl]bicyclo[2.2.1]heptan-2-one
3-Bromo-1,7,7-trimethyl-4-[(4-methyl-1-piperazinyl)carbonyl]bicyclo[2.2.1]heptan-2-one
Brand Name:
Vulcanchem
CAS No.:
1005085-48-2
VCID:
VC0385220
InChI:
InChI=1S/C16H25BrN2O2/c1-14(2)15(3)5-6-16(14,11(17)12(15)20)13(21)19-9-7-18(4)8-10-19/h11H,5-10H2,1-4H3
SMILES:
CC1(C2(CCC1(C(C2=O)Br)C(=O)N3CCN(CC3)C)C)C
Molecular Formula:
C16H25BrN2O2
Molecular Weight:
357.29g/mol
3-Bromo-1,7,7-trimethyl-4-[(4-methyl-1-piperazinyl)carbonyl]bicyclo[2.2.1]heptan-2-one
CAS No.: 1005085-48-2
Main Products
VCID: VC0385220
Molecular Formula: C16H25BrN2O2
Molecular Weight: 357.29g/mol
![3-Bromo-1,7,7-trimethyl-4-[(4-methyl-1-piperazinyl)carbonyl]bicyclo[2.2.1]heptan-2-one - 1005085-48-2](/images/no_structure.jpg)
| CAS No. | 1005085-48-2 |
|---|---|
| Product Name | 3-Bromo-1,7,7-trimethyl-4-[(4-methyl-1-piperazinyl)carbonyl]bicyclo[2.2.1]heptan-2-one |
| Molecular Formula | C16H25BrN2O2 |
| Molecular Weight | 357.29g/mol |
| IUPAC Name | 3-bromo-1,7,7-trimethyl-4-(4-methylpiperazine-1-carbonyl)bicyclo[2.2.1]heptan-2-one |
| Standard InChI | InChI=1S/C16H25BrN2O2/c1-14(2)15(3)5-6-16(14,11(17)12(15)20)13(21)19-9-7-18(4)8-10-19/h11H,5-10H2,1-4H3 |
| Standard InChIKey | MYLKLBIVJDZYHM-UHFFFAOYSA-N |
| SMILES | CC1(C2(CCC1(C(C2=O)Br)C(=O)N3CCN(CC3)C)C)C |
| Canonical SMILES | CC1(C2(CCC1(C(C2=O)Br)C(=O)N3CCN(CC3)C)C)C |
| Solubility | 53.6 [ug/mL] |
| PubChem Compound | 5122175 |
| Last Modified | Nov 11 2021 |
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